Lipophilicity Comparison Across S-Substituents
The target compound exhibits a measured/calculated LogP of 2.19, representing a meaningful increase over the direct benzyl analog 3-(benzylsulfanyl)-1H-1,2,4-triazol-5-amine (XLogP3-AA = 2.0, PubChem) and a substantially larger increase over the saturated isopropyl analog 3-(propan-2-ylsulfanyl)-1H-1,2,4-triazol-5-amine (estimated LogP ~1.0–1.5 based on reduced carbon count and absence of aromaticity) [1]. The 0.19 log unit difference vs. the benzyl analog corresponds to an approximately 55% higher octanol-water partition coefficient (P = 10^0.19 ≈ 1.55), which is relevant for membrane permeability, CNS penetration potential, and plasma protein binding predictions .
ΔLogP ≈ +0.19; ~55% higher partition coefficient
| Evidence Dimension | Octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.1924 (computed, Chemscene); 4 rotatable bonds; H-acceptors: 4; H-donors: 2 |
| Comparator Or Baseline | 3-(Benzylsulfanyl)-1H-1,2,4-triazol-5-amine: XLogP3-AA = 2.0 (PubChem); 3 rotatable bonds. 3-(Propan-2-ylsulfanyl)-1H-1,2,4-triazol-5-amine: estimated LogP ~1.0–1.5 |
| Quantified Difference | ΔLogP ≈ +0.19 vs. benzyl analog (~55% higher P); ΔLogP ≈ +0.7–1.2 vs. isopropyl analog |
| Conditions | Chemscene computed LogP; PubChem XLogP3-AA (version 3.0, 2021.05.07 release) |
Why This Matters
Higher lipophilicity directly impacts compound partitioning into biological membranes, CNS exposure, and non-specific protein binding—critical parameters for selecting the appropriate analog for cell-based vs. biochemical vs. in vivo studies.
- [1] PubChem. 5-(Benzylsulfanyl)-4H-1,2,4-triazol-3-amine (CID 737272). XLogP3-AA: 2. Computed by XLogP3 3.0 (PubChem release 2025.09.15). https://pubchem.ncbi.nlm.nih.gov/compound/3922-47-2 View Source
